molecular formula C7H13NO B15382386 1-(3-Aminobicyclo[1.1.1]pentan-1-YL)ethan-1-OL

1-(3-Aminobicyclo[1.1.1]pentan-1-YL)ethan-1-OL

Cat. No.: B15382386
M. Wt: 127.18 g/mol
InChI Key: QOGFIIMKFQUVRC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-Aminobicyclo[1.1.1]pentan-1-yl)ethan-1-ol is a bicyclic compound featuring a strained [1.1.1]pentane scaffold substituted with an amino group at the 3-position and an ethanol moiety at the 1-position. Its hydrochloride salt form (CAS: 2169489-80-7) is commonly used in research, with a molecular weight of 177.0391 g/mol (C₆H₉BrO) . The compound’s rigid bicyclo[1.1.1]pentane structure confers unique steric and electronic properties, making it valuable in medicinal chemistry as a bioisostere for tert-butyl or aromatic groups to improve metabolic stability and solubility .

Properties

Molecular Formula

C7H13NO

Molecular Weight

127.18 g/mol

IUPAC Name

1-(3-amino-1-bicyclo[1.1.1]pentanyl)ethanol

InChI

InChI=1S/C7H13NO/c1-5(9)6-2-7(8,3-6)4-6/h5,9H,2-4,8H2,1H3

InChI Key

QOGFIIMKFQUVRC-UHFFFAOYSA-N

Canonical SMILES

CC(C12CC(C1)(C2)N)O

Origin of Product

United States

Comparison with Similar Compounds

Structural Features

Compound Name Bicyclic Core Substituents Molecular Formula Molecular Weight (g/mol) CAS Number
1-(3-Aminobicyclo[1.1.1]pentan-1-yl)ethan-1-ol [1.1.1]pentane -NH₂ (3-position), -CH₂CH₂OH (1-position) C₇H₁₃NO 141.19 (base) 2169489-80-7*
(4-Aminobicyclo[2.2.2]octan-1-yl)methanol [2.2.2]octane -NH₂ (4-position), -CH₂OH (1-position) C₉H₁₇NO 155.24 105176-66-7
N-{3-Hydroxybicyclo[1.1.1]pentan-1-yl}acetamide [1.1.1]pentane -OH (3-position), -NHCOCH₃ (1-position) C₇H₁₁NO₂ 141.17 1628196-21-3
1-{3-Hydroxybicyclo[1.1.1]pentan-1-yl}ethan-1-one [1.1.1]pentane -OH (3-position), -COCH₃ (1-position) C₇H₁₀O₂ 126.15 2055839-77-3
[3-(Hydroxymethyl)bicyclo[1.1.1]pentan-1-yl]methanol [1.1.1]pentane -CH₂OH (1- and 3-positions) C₇H₁₂O₂ 128.17 1678528-03-4

Notes:

  • *The hydrochloride salt form is more commonly referenced .
  • The [2.2.2]octane core in (4-Aminobicyclo[2.2.2]octan-1-yl)methanol reduces ring strain but increases molecular weight and steric bulk compared to [1.1.1]pentane derivatives .

Physicochemical Properties

  • Solubility: The hydroxyl and amino groups in 1-(3-Aminobicyclo[1.1.1]pentan-1-yl)ethan-1-ol enhance water solubility compared to its ketone analog (1-{3-Hydroxybicyclo[1.1.1]pentan-1-yl}ethan-1-one) . [3-(Hydroxymethyl)bicyclo[1.1.1]pentan-1-yl]methanol, with dual hydroxymethyl groups, exhibits higher hydrophilicity than monosubstituted derivatives .
  • Stability :

    • Bicyclo[1.1.1]pentane derivatives are generally stable under inert storage (2–8°C) .
    • The ketone derivative (1-{3-Hydroxybicyclo[1.1.1]pentan-1-yl}ethan-1-one) may undergo nucleophilic addition reactions due to its carbonyl group, unlike the alcohol or amine analogs .

Commercial and Research Use

  • Pharmaceutical Intermediates: 1-(3-Aminobicyclo[1.1.1]pentan-1-yl)ethan-1-ol derivatives are cataloged as building blocks for kinase inhibitors and PROTACs . Enamine Ltd. lists related bicyclo[1.1.1]pentane compounds (e.g., 3-fluorobicyclo[1.1.1]pentan-1-yl azetidine) for fragment-based drug discovery .
  • Specialty Chemicals: Apollo Scientific markets 1-{3-Hydroxybicyclo[1.1.1]pentan-1-yl}ethan-1-one (95% purity) for organocatalysis studies .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.